Cas no 1361565-98-1 (2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid)

2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid is a chlorinated pyridine derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring multiple chlorine substituents and a carboxylic acid functional group, lends itself to high reactivity and versatility in chemical transformations. The compound's rigid aromatic framework and electron-withdrawing groups may enhance stability and facilitate selective reactions, making it useful as an intermediate in the development of specialized materials or bioactive molecules. Its distinct substitution pattern could also contribute to unique binding properties in coordination chemistry or catalysis. Further research is required to fully explore its synthetic utility and physicochemical characteristics.
2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid structure
1361565-98-1 structure
Product Name:2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid
CAS No:1361565-98-1
MF:C19H9Cl6NO2
MW:495.998259305954
CID:4966763
Update Time:2025-05-30

2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid
    • Inchi: 1S/C19H9Cl6NO2/c20-9-1-3-11(22)18(24)16(9)13-5-8(7-15(27)28)6-14(26-13)17-10(21)2-4-12(23)19(17)25/h1-6H,7H2,(H,27,28)
    • InChI Key: HCKSIWWJSCKUKW-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C1C=C(CC(=O)O)C=C(C2C(=CC=C(C=2Cl)Cl)Cl)N=1)Cl)Cl

Computed Properties

  • Exact Mass: 494.873495 g/mol
  • Monoisotopic Mass: 492.876445 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 50.2
  • Molecular Weight: 496.0

2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013031139-250mg
2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid
1361565-98-1 97%
250mg
494.40 USD 2021-06-22
Alichem
A013031139-500mg
2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid
1361565-98-1 97%
500mg
823.15 USD 2021-06-22
Alichem
A013031139-1g
2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid
1361565-98-1 97%
1g
1,564.50 USD 2021-06-22

Additional information on 2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid

Comprehensive Overview of 2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361565-98-1)

2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361565-98-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique polychlorinated phenyl and pyridine acetic acid structure, exhibits remarkable properties that make it a subject of ongoing research. Its molecular formula and intricate architecture contribute to its potential applications in pharmaceutical intermediates and advanced material synthesis.

One of the most intriguing aspects of 2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid is its role in the development of bioactive molecules. Researchers are particularly interested in its potential as a building block for designing novel therapeutics. The presence of multiple chlorine substituents enhances its reactivity, enabling it to participate in diverse chemical reactions. This feature is crucial for creating targeted drug delivery systems and high-performance materials.

In recent years, the demand for custom synthesis and high-purity compounds like 2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid has surged, driven by advancements in precision medicine and nanotechnology. The compound's ability to act as a ligand or chelating agent has opened new avenues in catalysis and coordination chemistry. These applications align with current trends in green chemistry, where efficiency and sustainability are paramount.

The synthesis of 2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid involves meticulous steps to ensure high yield and purity. Modern techniques such as HPLC purification and spectroscopic characterization are employed to verify its structural integrity. This rigorous process underscores its importance in research laboratories and industrial settings, where consistency and reliability are critical.

Another area of interest is the compound's potential in optoelectronic materials. Its aromatic system and electron-withdrawing groups make it a candidate for developing organic semiconductors and light-emitting diodes (LEDs). As the world shifts toward renewable energy and energy-efficient technologies, compounds like 2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid are at the forefront of innovation.

Safety and handling of 2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid are also critical considerations. While it is not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. Researchers often seek information on its storage conditions, solubility, and compatibility with other chemicals, reflecting the growing emphasis on workplace safety and regulatory compliance.

In conclusion, 2,6-Bis(2,3,6-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361565-98-1) represents a versatile and valuable compound with broad applications. Its relevance in drug discovery, material science, and sustainable technologies highlights its importance in contemporary scientific research. As interest in specialty chemicals continues to rise, this compound is poised to play a pivotal role in shaping future innovations.

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